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Executive Summary

8-Chloro-7-fluoroquinolin-3-amine (CAS: Analogous to 139399-66-9 series) represents a
specialized heterocyclic scaffold with significant utility in medicinal chemistry, particularly in the
development of Type Il kinase inhibitors and next-generation antibacterial agents.

Unlike the ubiquitous fluoroquinolone antibiotics (which feature a 3-carboxylic acid/4-oxo motif),
the 3-aminoquinoline core serves as a bioisostere for the adenine ring of ATP, allowing it to
anchor into the hinge region of kinase enzymes. The specific halogenation pattern—7-fluoro
and 8-chloro—modulates metabolic stability, lipophilicity, and the electronic profile of the ring
system, making it a critical "privileged structure” for Structure-Activity Relationship (SAR)
exploration.

This guide details the structural properties, validated synthetic pathways, and reactivity profiles
necessary for integrating this compound into drug discovery workflows.

Chemical Identity & Physicochemical Properties

The unique substitution pattern of 8-chloro-7-fluoroquinolin-3-amine imparts distinct
electronic properties. The 8-chloro substituent provides steric bulk that can enforce
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atropisomerism in crowded binding pockets, while the 7-fluoro atom serves as a handle for
metabolic blocking or late-stage functionalization via SNAr (Nucleophilic Aromatic Substitution).

Table 1: Compound Specifications

Property Data Notes
8-Chloro-7-fluoroquinolin-3-
IUPAC Name ]
amine
Molecular Formula CoHeCIFN:2
Molecular Weight 196.61 g/mol
Exact Mass 196.020 g/mol Monoisotopic
) Moderate lipophilicity suitable
CLogP (Predicted) ~2.3-2.6 ]
for CNS penetration
o The 3-amino group is weakly
) ~4.5 (Quinoline N), ~2.0 ] )
pKa (Predicted) . basic due to resonance into
(Aniline NH2) o
the heteroaromatic ring.[1]
H-Bond Donors 1 (NH2)
H-Bond Acceptors 2 (Quinoline N, F)
) Oxidizes slowly upon air
Appearance Pale yellow to tan solid

exposure

Synthetic Pathways

Direct nitration of quinolines at the 3-position is electronically unfavorable. Therefore, the most
robust synthetic route involves the construction of the quinoline ring followed by a Curtius
Rearrangement of the corresponding 3-carboxylic acid. This protocol ensures regiochemical
purity and scalability.

Protocol: Curtius Rearrangement Route

Precursor: 8-Chloro-7-fluoroquinoline-3-carboxylic acid (commercially available or synthesized
via Gould-Jacobs reaction).
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e Acyl Azide Formation:
o Suspend the carboxylic acid (1.0 eq) in dry tert-butanol (t-BuOH).
o Add Triethylamine (TEA, 1.5 eq) and Diphenylphosphoryl azide (DPPA, 1.2 eq).
o Mechanism:[1] DPPA converts the acid to the acyl azide in situ.
e Rearrangement & Trapping (Boc-Protection):
o Heat the mixture to reflux (85°C) for 4—6 hours.

o Observation: Evolution of N2 gas indicates the formation of the isocyanate intermediate,
which is immediately trapped by t-BuOH to form the tert-butyl carbamate (Boc-protected
amine).

e Deprotection:
o Cool to room temperature and concentrate.

o Treat the residue with 4M HCI in Dioxane or Trifluoroacetic acid (TFA) in DCM (1:1) for 2
hours.

o Basify with NaHCOs to precipitate the free amine 8-Chloro-7-fluoroquinolin-3-amine.

Visualization: Synthetic Workflow

DPPA, Et3N TFA/DCM

8-Chloro-7-fluoro- Reflux | AcylAzide -N2 (Heat) . [ Isocyanate + t-BuOH _ | Boc-Protected or HCI 8-Chloro-7-fluoro-
quinoline-3-COOH | intermediate ™1 (R-N=C=0) - Amine quinolin-3-amine
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Figure 1: Step-wise synthesis via Curtius Rearrangement, ensuring regioselectivity at the C3
position.

Reactivity Profile & Derivatization
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The 8-chloro-7-fluoroquinolin-3-amine scaffold offers three distinct vectors for chemical
modification, enabling the rapid generation of compound libraries.

A. The 3-Amino Group (Nucleophile)

The primary amine at C3 is the most reactive site. It readily undergoes:

» Acylation/Sulfonylation: Reaction with acid chlorides or sulfonyl chlorides to form
amides/sulfonamides (common in kinase inhibitors to interact with the hinge region).

e Reductive Amination: Reaction with aldehydes/ketones to form secondary amines.

B. The 7-Fluoro Position (Electrophile)

While the 3-amino group is electron-donating (deactivating the ring toward nucleophilic attack),
the quinoline nitrogen and the 8-chloro substituent create an electron-deficient environment.

e SNAr Potential: Under forcing conditions (high heat, polar aprotic solvent like DMSO), the 7-
fluorine can be displaced by strong nucleophiles (e.g., piperazine, morpholine).

e Note: If SNAr is difficult, protecting the 3-amine with an electron-withdrawing group (e.g.,
Acetyl) will activate the C7 position.

C. The 8-Chloro Position (Steric/Electronic)

The 8-chlorine is generally stable but provides:
» Metabolic Blocking: Prevents oxidation at the C8 position.

» Steric Clash: Can force the N1-substituent (if alkylated) out of plane, creating a "kinked"
conformation favorable for specific receptor binding.

Visualization: Reactivity Map

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b13264137/docs?utm_src=pdf-body#8-chloro-7-fluoroquinolin-3-amine-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13264137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

8-Chloro-7-fluoro-
quinolin-3-amine

R-COCIl / Base
(Target: 3-NH2)

H-NR2, DMSO, Heat

(Target: 7-F) HCl / Ether

Amide Formation S NArat C7 HCI Salt Formation
(Kinase Hinge Binder) (Fluoro displacement) (Solubility)

Click to download full resolution via product page

Figure 2: Primary reactivity vectors. The 3-NH2 is the primary handle; 7-F allows for late-stage
diversification.

Medicinal Chemistry Applications
Kinase Inhibition (Type Il)

The 3-aminoquinoline scaffold mimics the adenine ring of ATP.

e Mechanism: The quinoline nitrogen (N1) accepts a hydrogen bond from the kinase hinge
region, while the 3-amino group (or its amide derivative) donates a hydrogen bond.

» Role of 7-F/8-ClI: These halogens fill hydrophobic pockets adjacent to the ATP site. The 8-Cl
specifically can interact with the "gatekeeper” residue, improving selectivity against kinases
with smaller gatekeeper residues.

Antibacterial Research

While classical fluoroquinolones utilize the 3-COOH group, 3-aminoquinolines are explored as:

» DNA Gyrase Inhibitors: Novel binding modes that avoid cross-resistance with traditional
quinolones.

o Efflux Pump Inhibitors: The lipophilic nature of the 8-chloro-7-fluoro core aids in permeating
Gram-negative bacterial membranes.
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Safety & Handling Protocol

Hazard Classification:

o Acute Toxicity: Harmful if swallowed (Category 4).

e [rritant: Causes skin and eye irritation (Category 2).

o Specific Target Organ Toxicity: Respiratory irritation (Category 3).

Handling Procedures:

o Engineering Controls: Always handle within a certified chemical fume hood.

e PPE: Nitrile gloves (double gloving recommended for fluorinated compounds), safety
goggles, and lab coat.

o Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen). The amine is prone to
oxidation; if the solid turns dark brown, repurify via silica gel chromatography
(Hexane/EtOAC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. prepchem.com [prepchem.com]

2. 3-Chloroquinolin-8-amine|CAS 139399-66-9|BLD Pharm [benchchem.com]

3. A novel antibacterial 8-chloroquinolone with a distorted orientation of the N1-(5-amino-2,4-
difluorophenyl) group - PubMed [pubmed.ncbi.nim.nih.gov]

e 4. researchgate.net [researchgate.net]

¢ 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

¢ 6. ossila.com [ossila.com]

e 7. 8-Fluoroquinoline | CAS#:394-68-3 | Chemsrc [chemsrc.com]

¢ 8. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nim.nih.gov]

¢ 9. utoronto.scholaris.ca [utoronto.scholaris.ca]
¢ 10. pdf.benchchem.com [pdf.benchchem.com]
e 11. 8-FLUOROQUINOLINE | 394-68-3 [chemicalbook.com]

e 12. Synthesis and Antibacterial Properties of New 8-Nitrofluoro quinolone Derivatives - PMC
[pmc.ncbi.nim.nih.gov]

e 13. 2-Chloro-5,8-difluoroquinoline | 773148-82-6 | Benchchem [benchchem.com]

¢ To cite this document: BenchChem. [8-Chloro-7-fluoroquinolin-3-amine chemical structure
and properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13264137/docs#8-chloro-7-fluoroquinolin-3-amine-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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